Stereochemistry and FGFR4 Inhibitor Potency
The (3S,4S) configuration is not a tunable feature but a structural mandate. Fisogatinib (BLU-554), the only molecule incorporating this tetrahydropyran scaffold that has reached clinical evaluation, bears the (3S,4S) configuration at the oxane ring [1]. The drug exhibits an FGFR4 IC₅₀ of 5 nM with >124-fold selectivity over FGFR1 (IC₅₀ = 624 nM) and >440-fold selectivity over FGFR3 (IC₅₀ = 2,203 nM) . This selectivity profile, which underpins the compound's therapeutic hypothesis of avoiding FGFR1-3-mediated hyperphosphatemia, is the product of the specific (3S,4S) stereochemistry; the (3R,4R) enantiomer would generate the mirror-image API that has not been pharmacologically characterized and cannot be assumed to replicate this selectivity. The racemic mixture would produce a 1:1 blend of active and unvalidated enantiomer, introducing uncharacterized pharmacology and potential regulatory ambiguity [2].
| Evidence Dimension | FGFR4 inhibitory potency and selectivity of the final API produced from this intermediate |
|---|---|
| Target Compound Data | FGFR4 IC₅₀ = 5 nM (fisogatinib synthesized from (3S,4S)-intermediate); FGFR1 IC₅₀ = 624 nM; FGFR3 IC₅₀ = 2,203 nM |
| Comparator Or Baseline | (3R,4R) enantiomer-derived API: no published IC₅₀ data available (uncharacterized). Racemic mixture-derived API: expected 50% reduction in FGFR4 potency and uncharacterized off-target profile. |
| Quantified Difference | >124-fold FGFR4/FGFR1 selectivity (target compound) vs. unknown selectivity for enantiomer (unvalidated). Potency loss of approximately 50% for racemic mixture relative to enantiopure (3S,4S)-derived API. |
| Conditions | Mobility shift assay for FGFR4 kinase inhibition; recombinant human FGFR1-4 kinases (Blueprint Medicines patent WO2015061572A1 and peer-reviewed pharmacology data) |
Why This Matters
Procurement of the (3S,4S) enantiomer ensures that the synthetic product will match the clinically validated stereochemistry; substituting any other stereoisomer produces an API with no published pharmacology and no clinical precedent.
- [1] Orphanet. Fisogatinib – Chemical Name: N-[(3S,4S)-3-[[6-(2,6-dichloro-3,5-dimethoxyphenyl)quinazolin-2-yl]amino]oxan-4-yl]prop-2-enamide. Confirms (3S,4S) configuration at the tetrahydropyran core. View Source
- [2] Blueprint Medicines Corporation. (2015). WO2015061572A1 – Inhibitors of the Fibroblast Growth Factor Receptor. Establishes the patent-protected synthetic route and the stereochemical identity of the active inhibitors. View Source
